10-(2,3-dihydro-1H-indol-1-ylcarbonyl)-10H-phenothiazine

• IUPAC Name: 2,3-dihydroindol-1-yl(phenothiazin-10-yl)methanone
• InChI: InChI=1S/C21H16N2OS/c24-21(22-14-13-15-7-1-2-8-16(15)22)23-17-9-3-5-11-19(17)25-20-12-6-4-10-18(20)23/h1-12H,13-14H2
• InChI Key: IDVXMZKKTISBCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)N3C4=CC=CC=C4SC5=CC=CC=C53
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

Indole is a heterocyclic compound that is a part of many biologically active compounds. It is also known as benzopyrrole and is aromatic in nature. Phenothiazine is another heterocyclic compound that forms the basis of various dyes and drugs. The specific compound you mentioned seems to be a complex derivative of these two structures, but without specific literature or data on this exact compound, it’s difficult to provide a detailed description.

Physical And Chemical Properties Analysis

Indole is physically crystalline and colorless in nature with specific odors. The physical and chemical properties of “10-(2,3-dihydro-1H-indol-1-ylcarbonyl)-10H-phenothiazine” would depend on the specific structure of the compound.

Scientific Research Applications

Biological Activity

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Pharmacological Properties

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Synthesis of Disubstituted 1-(indolin-5-yl)methanamines

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Interaction with RCAR/(PYR/PYL) Receptor Proteins

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Antioxidant Activity

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α-Glucosidase Inhibitors

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Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This broad-spectrum binding capability makes them useful in developing new therapeutic derivatives.

Mode of Action

It’s known that indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . These activities suggest a complex interaction with its targets that results in a wide range of changes.

Biochemical Pathways

Given the broad range of biological activities of indole derivatives , it can be inferred that this compound likely interacts with multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

One study suggests that a compound with a similar structure could efficiently protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells both in vitro and in vivo .

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Research into complex derivatives like “10-(2,3-dihydro-1H-indol-1-ylcarbonyl)-10H-phenothiazine” could potentially yield interesting results.